Cas no 1394770-70-7 (N-(3-cyanothiolan-3-yl)-2,3-dihydro-1-benzothiophene-2-carboxamide)

• Product Name: N-(3-cyanothiolan-3-yl)-2,3-dihydro-1-benzothiophene-2-carboxamide
• CAS No: 1394770-70-7
• MF: C₁₄H₁₄N₂OS₂
• MW: 290.403760433197
• CID: 6391535
• PubChem ID: 71891616
• Update Time: 2025-06-08

N-(3-cyanothiolan-3-yl)-2,3-dihydro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanothiolan-3-yl)-2,3-dihydro-1-benzothiophene-2-carboxamide
• 1394770-70-7
• Z648949528
• EN300-26688688
• AKOS034510278

• Inchi： 1S/C14H14N2OS2/c15-8-14(5-6-18-9-14)16-13(17)12-7-10-3-1-2-4-11(10)19-12/h1-4,12H,5-7,9H2,(H,16,17)
• InChI Key： MJCRGNBMCLGTTQ-UHFFFAOYSA-N
• SMILES： S1CCC(C#N)(C1)NC(C1CC2C=CC=CC=2S1)=O

Computed Properties

• Exact Mass: 290.05475542g/mol
• Monoisotopic Mass: 290.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 104Ų

Additional information on N-(3-cyanothiolan-3-yl)-2,3-dihydro-1-benzothiophene-2-carboxamide

Research Brief on N-(3-cyanothiolan-3-yl)-2,3-dihydro-1-benzothiophene-2-carboxamide (CAS: 1394770-70-7)

N-(3-cyanothiolan-3-yl)-2,3-dihydro-1-benzothiophene-2-carboxamide (CAS: 1394770-70-7) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiophene and cyanothiolane moieties, has shown promising potential in targeting specific biological pathways, particularly in the context of neurodegenerative diseases and cancer therapeutics. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense research interest.

The synthesis of N-(3-cyanothiolan-3-yl)-2,3-dihydro-1-benzothiophene-2-carboxamide involves a multi-step process that ensures high purity and yield. Key steps include the formation of the benzothiophene core followed by the introduction of the cyanothiolane group. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity of the compound. The synthetic route has been optimized to facilitate large-scale production, which is crucial for further preclinical and clinical evaluations.

In vitro studies have demonstrated that N-(3-cyanothiolan-3-yl)-2,3-dihydro-1-benzothiophene-2-carboxamide exhibits potent inhibitory activity against specific enzymes implicated in neurodegenerative disorders, such as monoamine oxidase B (MAO-B). The compound's ability to cross the blood-brain barrier (BBB) has been confirmed through experimental models, highlighting its potential as a therapeutic agent for conditions like Parkinson's disease. Additionally, its neuroprotective effects have been observed in neuronal cell lines, further supporting its therapeutic relevance.

Recent investigations into the anticancer properties of N-(3-cyanothiolan-3-yl)-2,3-dihydro-1-benzothiophene-2-carboxamide have revealed its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggest that the compound modulates key signaling pathways, such as the PI3K/AKT and MAPK cascades, leading to cell cycle arrest and programmed cell death. These findings position the compound as a potential candidate for combination therapy in oncology.

Pharmacokinetic profiling of N-(3-cyanothiolan-3-yl)-2,3-dihydro-1-benzothiophene-2-carboxamide has shown favorable absorption and distribution properties, with a half-life that supports once-daily dosing. Preliminary toxicity studies indicate a manageable safety profile, although further investigations are warranted to assess long-term effects. The compound's metabolic stability and minimal drug-drug interaction potential enhance its appeal for clinical development.

In conclusion, N-(3-cyanothiolan-3-yl)-2,3-dihydro-1-benzothiophene-2-carboxamide (CAS: 1394770-70-7) represents a promising therapeutic agent with dual applications in neurodegenerative diseases and cancer. Its unique chemical structure, coupled with robust biological activity, underscores its potential for further development. Ongoing research aims to advance the compound through preclinical trials, with the ultimate goal of translating these findings into clinical benefits for patients.